Cas no 1806909-27-2 (Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate)

Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate is a versatile pyridine-based intermediate widely used in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern, featuring bromo, difluoromethyl, iodo, and ester functional groups, enables selective cross-coupling reactions and further derivatization. The presence of halogen atoms (Br, I) enhances reactivity in metal-catalyzed transformations, while the difluoromethyl group contributes to metabolic stability in bioactive molecules. The ethyl ester moiety offers flexibility for hydrolysis or transesterification. This compound is particularly valuable in the development of fluorinated heterocycles, serving as a key building block for drug discovery and specialty chemicals. Its well-defined structure ensures consistent performance in complex synthetic routes.

Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate structure

1806909-27-2 structure

Product Name:Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate

CAS No:1806909-27-2

MF:C₉H₇BrF₂INO₂

MW:405.962661027908

CID:4809513

Update Time:2025-05-20

Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate
- Inchi： 1S/C9H7BrF2INO2/c1-2-16-9(15)5-4(7(11)12)3-14-8(13)6(5)10/h3,7H,2H2,1H3
- InChI Key： ZQKORLPDKGTOEX-UHFFFAOYSA-N
- SMILES： IC1=C(C(C(=O)OCC)=C(C=N1)C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
XLogP3: 3.1
Topological Polar Surface Area: 39.2

Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029058338-250mg	Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate	1806909-27-2	97%	250mg	$969.60	2022-03-31
Alichem	A029058338-500mg	Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate	1806909-27-2	97%	500mg	$1,711.50	2022-03-31
Alichem	A029058338-1g	Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate	1806909-27-2	97%	1g	$2,890.60	2022-03-31

Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate Related Literature

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Additional information on Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate

Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate: A Comprehensive Overview

The compound Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate, with the CAS number 1806909-27-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, iodine, and a difluoromethyl group, along with an ethyl ester moiety. Its intricate molecular architecture makes it a valuable substrate for various chemical transformations and functionalization studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate. Researchers have employed a combination of nucleophilic aromatic substitution and cross-coupling reactions to assemble this compound. The presence of multiple halogen atoms (bromine and iodine) on the pyridine ring provides ample opportunities for further functionalization, making this compound a versatile building block in organic synthesis.

One of the most promising applications of this compound lies in its potential as a precursor for drug discovery. The pyridine ring, being an aromatic heterocycle, is known for its ability to interact with biological targets such as enzymes and receptors. The bromine and iodine substituents can serve as leaving groups in substitution reactions, enabling the introduction of bioactive moieties. Additionally, the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its pharmacokinetic profile.

Recent studies have also highlighted the utility of Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate in materials science. The compound's ability to undergo metal-catalyzed cross-coupling reactions has been leveraged to synthesize advanced materials with tailored electronic properties. For instance, researchers have successfully incorporated this compound into polymer frameworks, resulting in materials with enhanced conductivity and stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The initial step typically involves the preparation of the pyridine derivative through nucleophilic aromatic substitution. This is followed by sequential halogenation and esterification steps to introduce the bromine, iodine, and ethyl ester groups. The use of modern catalytic systems has significantly improved the yield and purity of the final product.

In terms of characterization, Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate has been thoroughly analyzed using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have confirmed the molecular structure and purity of the compound, ensuring its suitability for downstream applications.

Looking ahead, the continued exploration of this compound's chemical reactivity and biological activity is expected to unlock new avenues for its application. Its role as a versatile building block in organic synthesis positions it as a key player in both academic research and industrial development.